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Technical Whitepaper: 2'3'-cGAMP Disodium
Structural Dynamics, Physicochemical
Characterization, and Experimental Application
Executive Summary
2'3'-cyclic GMP-AMP (2'3'-cGAMP) is the defining metazoan second messenger responsible

for activating the Stimulator of Interferon Genes (STING) pathway.[1][2] Unlike its bacterial

counterparts, mammalian cGAMP possesses a unique mixed phosphodiester linkage

[G(2',5')pA(3',5')p] that confers high-affinity binding to the STING homodimer.

This guide focuses on the Disodium Salt form of 2'3'-cGAMP.[3] While the free acid form exists,

the disodium salt is the industry standard for therapeutic research due to its superior aqueous

solubility and physiological compatibility. This document details the structural specifications,

handling protocols, and biological validation workflows required for high-integrity research.
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The biological potency of 2'3'-cGAMP relies on its specific topology. The 2'-5' linkage between

guanosine and adenosine is a structural signature that distinguishes it from bacterial cyclic

dinucleotides (CDNs), which typically feature canonical 3'-5' linkages. This unique geometry

allows 2'3'-cGAMP to induce a conformational "lid closure" in STING, triggering downstream

signaling.

2.1 Molecular Specifications (Disodium Salt)
The following data represents the theoretical anhydrous disodium salt. Note: Commercial

preparations are often hydrated. Always refer to the batch-specific Certificate of Analysis (CoA)

for the exact mass including water content.

Property Specification

Chemical Name
2'3'-Cyclic guanosine monophosphate-

adenosine monophosphate, disodium salt

Common Abbreviation 2'3'-cGAMP (2Na)

Molecular Formula C₂₀H₂₂N₁₀O₁₃P₂Na₂

Molecular Weight 718.37 g/mol (Anhydrous)

CAS Number
2734858-36-5 (Salt specific); 1441190-66-4

(Free acid generic)

Solubility (Water) > 50 mg/mL (Highly Soluble)

Solubility (PBS) > 25 mg/mL

Solubility (DMSO)
Variable/Poor (Not recommended for biological

assays)

UV Absorption λmax = 256–260 nm

2.2 Structural Topology
The molecule consists of Guanosine and Adenosine linked cyclically.

Linkage 1: Guanosine 2'-OH connects to Adenosine 5'-Phosphate (Non-canonical).[2]
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Linkage 2: Adenosine 3'-OH connects to Guanosine 5'-Phosphate (Canonical).

Biological Mechanism: The cGAS-STING Axis[2][9]
Mechanistic understanding is a prerequisite for experimental design. Cytosolic DNA binds to

cGAS (cyclic GMP-AMP synthase), activating its catalytic pocket to synthesize 2'3'-cGAMP

from ATP and GTP.[1][2] This second messenger binds STING, recruiting TBK1 and IRF3 to

induce Type I Interferons.[1]

3.1 Signaling Pathway Diagram
The following diagram illustrates the signal transduction cascade and the critical node where

2'3'-cGAMP intervenes.
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Figure 1: The cGAS-STING signaling cascade. 2'3'-cGAMP acts as the pivotal agonist bridging

DNA sensing to immune activation.

Technical Workflow: Preparation and QC
Reliability in STING activation assays depends heavily on the integrity of the cGAMP stock.

The disodium salt is hygroscopic; improper handling leads to concentration errors.

4.1 Protocol: Reconstitution & Storage
Materials:

2'3'-cGAMP Disodium (Lyophilized)[2][3]

Nuclease-free, Endotoxin-free water (pH 7.0–7.5)

UV Spectrophotometer (NanoDrop)

Step-by-Step Methodology:

Centrifugation: Before opening, briefly centrifuge the vial (5,000 x g, 30 sec) to settle the

powder.

Solvent Selection: Use Water or PBS. Avoid DMSO if possible, as solubility is inconsistent

and DMSO can induce cellular artifacts in sensitive immunological assays.

Calculation:

Do not assume the mass on the label is exact.

Target Concentration: 1 mM or 5 mM stock.

Volume = (Mass in mg / MW [718.37]) × 1000 / Target mM.

Correction: Check the container label for the "Net Peptide Content" or exact mass if

provided.

Dissolution: Add the calculated volume of water. Vortex gently. The solution should be clear

and colorless immediately.
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Quality Control (Concentration Verification):

Measure A260.[4]

Use the Molar Extinction Coefficient (ε) ≈ 25,000 L·mol⁻¹·cm⁻¹ (at pH 7.5).[4]

Concentration (M) = A260 / 25,000.

Aliquot & Storage:

Aliquot into single-use volumes (e.g., 10–50 µL) to avoid freeze-thaw cycles.

Store at -20°C (stable for 6–12 months) or -80°C (stable for >1 year).

4.2 QC & Handling Workflow Diagram

Lyophilized Powder
(-20°C)

Centrifuge Vial
(Recover all material)

Reconstitute
(Endotoxin-free Water)

Verify Conc.
(A260 / HPLC)

Aliquot
(Single Use)

Storage
(-80°C)

Click to download full resolution via product page

Figure 2: Standard Operating Procedure for cGAMP reconstitution and storage to ensure

experimental reproducibility.

Experimental Considerations
5.1 In Vitro Delivery
2'3'-cGAMP is a negatively charged dinucleotide and does not passively cross the cell

membrane efficiently.

Direct Addition: Requires high concentrations (10–100 µM) to observe effect, relying on

specific transporters (e.g., SLC19A1).

Digitonin Permeabilization: The gold standard for cytosolic delivery. Cells are briefly treated

with digitonin (5–10 µg/mL) in the presence of cGAMP to allow direct cytosolic access.

Liposomal Transfection: Reagents like Lipofectamine can complex with cGAMP for delivery,

though efficiency varies.
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5.2 Stability Risks (ENPP1)
Researchers must be aware of ENPP1 (Ectonucleotide Pyrophosphatase/Phosphodiesterase

1), an extracellular enzyme that hydrolyzes 2'3'-cGAMP.

Risk: If adding cGAMP directly to culture media containing serum (which may contain

ENPP1), degradation can occur before uptake.

Mitigation: Use serum-free media during the pulse phase or add an ENPP1 inhibitor if

studying long-term extracellular exposure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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